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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188 Get Quote

This guide provides comprehensive safety protocols and technical information for researchers,

scientists, and drug development professionals working with sodium hydroxide (NaOH).

Adherence to these guidelines is critical for minimizing risks and ensuring a safe laboratory

environment.

Chemical and Physical Properties
Sodium hydroxide, also known as caustic soda or lye, is a highly corrosive and reactive

inorganic compound.[1][2][3] It is a white, odorless solid available in pellets, flakes, or granular

form, and it readily absorbs moisture and carbon dioxide from the air.[2][4][5] The dissolution of

solid sodium hydroxide in water is a highly exothermic reaction, generating significant heat

that can cause splashing and ignite combustible materials.[2][6]
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Property Value

CAS Number 1310-73-2[1][7]

Molecular Formula NaOH[1][4]

Molar Mass 39.9971 g/mol [2]

Melting Point 318 °C (604 °F)[2][4]

Boiling Point 1,388 °C (2,530 °F)[1][2][4]

pH 13.0 - 14.0[1]

Water Solubility Highly soluble (1000 g/L at 25 °C)[2]

Hazard Identification and Exposure Limits
Sodium hydroxide is a highly corrosive substance that poses significant health risks upon

contact.[1][8][9] It can cause severe chemical burns to the skin and eyes, leading to permanent

damage.[2][4][8] Inhalation of sodium hydroxide dust or mists can cause severe irritation to

the respiratory tract, potentially leading to pulmonary edema.[4][10] Ingestion can result in

severe burns to the gastrointestinal tract and can be fatal.[1][8][10]

Various regulatory agencies have established occupational exposure limits for airborne sodium
hydroxide to protect laboratory personnel.

Agency Exposure Limit

OSHA (PEL) 2 mg/m³ (8-hour TWA)[4][8][11]

NIOSH (REL) 2 mg/m³ (Ceiling)[4][7]

ACGIH (TLV) 2 mg/m³ (Ceiling)[4][12][13]

NIOSH (IDLH) 10 mg/m³[4][8][11]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.
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Hierarchy of Controls
To mitigate the risks associated with sodium hydroxide, a hierarchy of controls should be

implemented. This approach prioritizes the most effective control measures.

Hierarchy of Controls for Sodium Hydroxide

Elimination
(e.g., Use a different process)

Substitution
(e.g., Use a less hazardous chemical)

Engineering Controls
(e.g., Fume hood, ventilation)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(e.g., Goggles, gloves, lab coat)

Click to download full resolution via product page

Hierarchy of controls for managing sodium hydroxide risks.
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Safe Handling and Storage Protocols
Appropriate PPE must be worn at all times when handling sodium hydroxide.

PPE Category Specifications

Eye/Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn in conjunction with

goggles when there is a risk of splashing.[1][6]

[14]

Skin Protection

A lab coat, long pants, and closed-toe shoes are

required.[1][15] For handling concentrated

solutions or large quantities, a chemical-

resistant apron or suit is recommended.[6][14]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or rubber) must be worn.[1][6] Inspect

gloves for any signs of degradation before use.

[1]

Respiratory Protection

A respirator may be required if there is a

potential for exposure to exceed regulatory

limits, especially when handling solid sodium

hydroxide that can generate dust.[1][6][14]

Preparation: Before beginning work, ensure that an emergency eyewash station and safety

shower are readily accessible and have been recently tested.[9][15] Review the Safety Data

Sheet (SDS) for sodium hydroxide.[16]

Ventilation: Handle solid sodium hydroxide and concentrated solutions in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.[1][9][17]

Dissolving Solid NaOH: When preparing solutions, always add sodium hydroxide slowly to

water while stirring continuously; never add water to solid sodium hydroxide.[6][17] This is

a highly exothermic process that can cause boiling and splashing.
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Avoiding Contamination: Do not ingest or inhale sodium hydroxide.[1] Avoid contact with

skin, eyes, and clothing.[6]

Hygiene: Wash hands thoroughly with soap and water after handling sodium hydroxide and

before leaving the laboratory.[1][6]

Container: Store sodium hydroxide in its original, tightly sealed, corrosive-resistant

container.[1][6][18] Do not store in metal containers, as it can react to form flammable

hydrogen gas.[4][9][18]

Location: Store in a cool, dry, well-ventilated area away from incompatible materials.[1][14]

[19] Do not store above eye level.[16][20]

Segregation: Store sodium hydroxide separately from acids, organic materials, and metals.

[1][15][19] Use secondary containment, such as plastic trays, to contain potential spills.[14]

[15]

Emergency Procedures
Rapid and appropriate response to a sodium hydroxide exposure is crucial to minimizing

injury.
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Sodium Hydroxide Exposure Emergency Response

Exposure Occurs

Assess the Situation
(Ensure personal safety first)

Skin or Eye Contact

Type of
Exposure?

Inhalation

No

Remove contaminated clothing.
Flush with water for at least 15-60 minutes.

Skin

Flush eyes with water for at least
15-60 minutes, holding eyelids open.

Eyes

Ingestion

No

Move to fresh air.
Provide artificial respiration if needed.

Yes

Rinse mouth with water.
Do NOT induce vomiting.

Yes

Seek Immediate Medical Attention

Click to download full resolution via product page

Workflow for responding to sodium hydroxide exposure.
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Exposure Route First Aid Protocol

Skin Contact

Immediately remove contaminated clothing.[1]

[14] Brush off any solid chemical.[14] Flush the

affected area with copious amounts of gently

flowing water for at least 15-60 minutes.[1][14]

[19] Seek immediate medical attention.[1]

Eye Contact

Immediately flush the eyes with water for at

least 15-60 minutes, holding the eyelids open to

ensure complete rinsing of the eye and lids.[1]

[14] Do not attempt to remove contact lenses if

present.[14] Seek immediate medical attention.

[1]

Inhalation

Move the individual to fresh air immediately.[1]

[14] If breathing has stopped, trained personnel

should administer artificial respiration.[1][14]

Seek immediate medical attention.[1][14]

Ingestion

Do NOT induce vomiting.[1][6][21] If the person

is conscious, have them rinse their mouth with

water.[1] They may drink a cup of water to dilute

the chemical.[19][21] Never give anything by

mouth to an unconscious person.[1][19] Seek

immediate medical attention.[1]

Spill and Waste Management
Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[1][19]

Secure the area and control entry.[1][19]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don appropriate PPE, including respiratory protection if necessary,

before attempting to clean up the spill.[1][9]

Containment: For liquid spills, contain the spill using an absorbent material that does not

react with sodium hydroxide (e.g., dry sand, earth).[4][14][19] For solid spills, carefully
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sweep or shovel the material into a suitable container.[14]

Cleanup: Do NOT use water or wet methods for the initial cleanup of solid sodium
hydroxide, as this will generate heat.[4][19] Once the bulk of the material is collected, the

area can be cautiously neutralized with a dilute acid and then rinsed with water.

Disposal: Place all contaminated materials into a clearly labeled, sealed container for

hazardous waste disposal.[4][9][19]

Sodium hydroxide waste is considered hazardous.[9]

Collection: Collect all sodium hydroxide waste in a designated, properly labeled, and

sealed hazardous waste container.[9][22] Do not mix with incompatible waste streams, such

as acids or organic solvents.[22]

Neutralization: In some cases, dilute aqueous solutions of sodium hydroxide may be

neutralized to a pH between 5.0 and 9.0 before drain disposal, provided it complies with local

regulations and does not contain other hazardous materials.[23] Always add the base to

water slowly during neutralization.[23]

Disposal: Contact your institution's Environmental Health and Safety (EHS) department for

specific procedures on hazardous waste pickup and disposal.[9][18] Do not pour

concentrated or untreated sodium hydroxide down the drain.[9][18]

By adhering to these rigorous safety protocols, researchers can effectively manage the risks

associated with sodium hydroxide and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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